2-Allyloxy-4-hydroxy-benzaldehyde

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: 4-hydroxy-2-prop-2-enoxybenzaldehyde
• InChI: InChI=1S/C10H10O3/c1-2-5-13-10-6-9(12)4-3-8(10)7-11/h2-4,6-7,12H,1,5H2
• InChI Key: AIMPOOFQEHYGTR-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=C(C=CC(=C1)O)C=O

Description

2-Allyloxy-4-hydroxy-benzaldehyde is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

15.23 g of 2,4-dihydroxybenzaldehyde was dissolved in 200 ml of methyl ethyl ketone. Then, 15.54 g of potassium carbonate, 9.73 ml of allyl bromide, 18.67 g of potassium iodide, and 3.55 g of tetrabutylammonium bromide were successively added to the reaction solution. This reaction solution was heated to reflux under nitrogen atmosphere for 1.5 hours. The precipitate was removed by filtration, and the filtrate was concentrated under a reduced pressure. Ethyl acetate and water were added to the residue, so as to separate an organic layer. The organic layer was washed with a saturated sodium chloride solution and then dried over anhydrous magnesium sulfate. After removing the drying agent by filtration, the organic layer was concentrated under a reduced pressure. The residue was then purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 13.72 g of the subject compound.